![molecular formula C9H13BO4 B1418382 2-Ethoxy-5-methoxyphenylboronic acid CAS No. 957065-85-9](/img/structure/B1418382.png)
2-Ethoxy-5-methoxyphenylboronic acid
Overview
Description
2-Ethoxy-5-methoxyphenylboronic acid is a boronic acid compound . Boronic acids are widely used as safe and environmentally friendly new aromatization reagents for scientific research and production of various fine chemicals containing aryl structures, such as pharmaceuticals, pesticides, and advanced materials .
Molecular Structure Analysis
The molecular formula of this compound is C9H13BO4 . The average mass is 196.008 Da and the monoisotopic mass is 196.090683 Da . The structure of this compound has been determined by single crystal X-ray diffraction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.2±0.1 g/cm3, boiling point of 382.4±52.0 °C at 760 mmHg, and a flash point of 185.1±30.7 °C . The compound has 4 hydrogen bond acceptors, 2 hydrogen bond donors, and 4 freely rotating bonds .Scientific Research Applications
1. Supramolecular Assembly Design
Phenylboronic acids like 2-Ethoxy-5-methoxyphenylboronic acid are utilized in the design and synthesis of supramolecular assemblies. These assemblies are formed due to hydrogen bonding interactions involving hetero N-atoms and –B(OH)2, a characteristic feature of boronic acids (Pedireddi & Seethalekshmi, 2004).
2. Fluorescence Quenching Studies
Boronic acid derivatives like this compound are studied for their fluorescence quenching properties. This research is significant for understanding their interactions in biological systems, providing insights into their potential applications in bioimaging or sensor development (Geethanjali, Nagaraja & Melavanki, 2015).
3. Crystal Structure and Molecular Packing
Research into the crystal structure and molecular packing of boronic acids, including this compound, is crucial for designing novel boronic acids with monomeric structures. This knowledge aids in crystal engineering and the development of new materials with specific properties (Cyrański et al., 2012).
4. Suzuki–Miyaura Reaction Catalysis
This compound plays a role in catalytic reactions, particularly in the Suzuki–Miyaura reaction. This reaction is a cross-coupling process used to synthesize biaryl compounds, a fundamental reaction in organic chemistry (Zotto et al., 2008).
5. Development of Novel Heteroarylpyridines
In the field of medicinal chemistry, this compound is used in the synthesis of heteroarylpyridines through Suzuki cross-coupling reactions. These compounds have significant potential in pharmaceutical research due to their diverse biological activities (Parry et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Ethoxy-5-methoxyphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Mode of Action
This compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The biochemical pathway affected by this compound is the Suzuki–Miyaura coupling reaction . The downstream effects of this pathway include the formation of new carbon-carbon bonds, which is a fundamental process in organic synthesis .
Pharmacokinetics
It is known that the compound is a solid at room temperature , which may impact its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are the formation of new carbon-carbon bonds via the Suzuki–Miyaura coupling reaction . This reaction is a key process in organic synthesis, enabling the creation of complex organic compounds .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the Suzuki–Miyaura coupling reaction is known to be exceptionally mild and functional group tolerant , suggesting that it can occur in a variety of environmental conditions. Additionally, the compound should be stored in an inert atmosphere at 2-8°C to maintain its stability and efficacy.
properties
IUPAC Name |
(2-ethoxy-5-methoxyphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13BO4/c1-3-14-9-5-4-7(13-2)6-8(9)10(11)12/h4-6,11-12H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZURUWKQPQTXPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)OC)OCC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50657306 | |
Record name | (2-Ethoxy-5-methoxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50657306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
957065-85-9 | |
Record name | (2-Ethoxy-5-methoxyphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50657306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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